Cas no 67563-47-7 (Benzoxazole, 5-chloro-2-[4-[2-(2-phenyl-6-benzoxazolyl)ethenyl]phenyl]-)
67563-47-7 structure
Product Name:Benzoxazole, 5-chloro-2-[4-[2-(2-phenyl-6-benzoxazolyl)ethenyl]phenyl]-
CAS No:67563-47-7
MF:C28H17ClN2O2
MW:448.899785757065
CID:394603
PubChem ID:54375072
Update Time:2025-04-19
Benzoxazole, 5-chloro-2-[4-[2-(2-phenyl-6-benzoxazolyl)ethenyl]phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoxazole, 5-chloro-2-[4-[2-(2-phenyl-6-benzoxazolyl)ethenyl]phenyl]-
- 5-chloro-2-[4-[2-(2-phenyl-1,3-benzoxazol-6-yl)ethenyl]phenyl]-1,3-benzoxazole
- UVXLRZVJNPFWAW-UHFFFAOYSA-N
- 67563-47-7
- DTXSID10710926
- 1-(2-phenylbenzoxazol-6-yl)-2-[4'-(5-chlorbenzoxazol-2-yl)-phenyl]-ethylene
- SCHEMBL11563569
- 5-Chloro-2-{4-[2-(2-phenyl-1,3-benzoxazol-6-yl)ethenyl]phenyl}-1,3-benzoxazole
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- Inchi: 1S/C28H17ClN2O2/c29-22-13-15-25-24(17-22)31-28(32-25)21-11-8-18(9-12-21)6-7-19-10-14-23-26(16-19)33-27(30-23)20-4-2-1-3-5-20/h1-17H
- InChI Key: UVXLRZVJNPFWAW-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)N=C(C1C=CC(=CC=1)C=CC1C=CC3=C(C=1)OC(C1C=CC=CC=1)=N3)O2
Computed Properties
- Exact Mass: 448.09801
- Monoisotopic Mass: 448.0978555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 33
- Rotatable Bond Count: 4
- Complexity: 675
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 7.8
- Topological Polar Surface Area: 52.1Ų
Experimental Properties
- PSA: 52.06
Benzoxazole, 5-chloro-2-[4-[2-(2-phenyl-6-benzoxazolyl)ethenyl]phenyl]- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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